Cas no 29049-77-2 (1,2,4,5-Benzenetetracarboxylic acid, 3-methoxy-)

• Product Name: 1,2,4,5-Benzenetetracarboxylic acid, 3-methoxy-
• CAS No: 29049-77-2
• MF: C₁₁H₈O₉
• MW: 284.175824165344
• CID: 1437117
• Update Time: 2024-08-15

1,2,4,5-Benzenetetracarboxylic acid, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylic acid, 3-methoxy-

• Inchi： 1S/C11H8O9/c1-20-7-5(10(16)17)3(8(12)13)2-4(9(14)15)6(7)11(18)19/h2H,1H3,(H,12,13)(H,14,15)(H,16,17)(H,18,19)
• InChI Key： YJVQSCOZFITDFN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(C(O)=O)=C(C(O)=O)C(OC)=C1C(O)=O

Computed Properties

• Exact Mass: 284.01674

Experimental Properties

• Density: 1.737±0.06 g/cm3(Predicted)
• Melting Point: 251 °C
• Boiling Point: 574.2±50.0 °C(Predicted)
• PSA: 158.43
• pka: 2.05±0.10(Predicted)